Cas no 52851-14-6 (ethyl 4-bromo-2-methyl-3-oxopentanoate)
52851-14-6 structure
Product Name:ethyl 4-bromo-2-methyl-3-oxopentanoate
CAS No:52851-14-6
MF:C8H13BrO3
MW:237.091022253036
CID:2108950
PubChem ID:15758245
Update Time:2025-04-21
ethyl 4-bromo-2-methyl-3-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-bromo-2-methyl-3-oxopentanoate
- GOSHMDVBEKXTKO-UHFFFAOYSA-N
- DA-33906
- 52851-14-6
- SCHEMBL15437945
-
- Inchi: 1S/C8H13BrO3/c1-4-12-8(11)5(2)7(10)6(3)9/h5-6H,4H2,1-3H3
- InChI Key: GOSHMDVBEKXTKO-UHFFFAOYSA-N
- SMILES: BrC(C)C(C(C(=O)OCC)C)=O
Computed Properties
- Exact Mass: 236.00481Da
- Monoisotopic Mass: 236.00481Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
ethyl 4-bromo-2-methyl-3-oxopentanoate Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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